molecular formula C10H13NO B8373468 (1-Methylcyclopropyl)(pyridin-3-yl)methanol

(1-Methylcyclopropyl)(pyridin-3-yl)methanol

Cat. No.: B8373468
M. Wt: 163.22 g/mol
InChI Key: NBHHDULVCMWONB-UHFFFAOYSA-N
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Description

(1-Methylcyclopropyl)(pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13NO

Molecular Weight

163.22 g/mol

IUPAC Name

(1-methylcyclopropyl)-pyridin-3-ylmethanol

InChI

InChI=1S/C10H13NO/c1-10(4-5-10)9(12)8-3-2-6-11-7-8/h2-3,6-7,9,12H,4-5H2,1H3

InChI Key

NBHHDULVCMWONB-UHFFFAOYSA-N

Canonical SMILES

CC1(CC1)C(C2=CN=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In dichloromethane (40.0 mL) was dissolved 2-methyl-1-(pyridin-3-yl)prop-2-en-1-ol (1.04 g, 6.95 mmol) obtained in Step 1. Diethylzinc (1.09 mol/L solution in n-hexane, 31.9 mL, 34.7 mmol) and diiodomethane (2.80 mL, 34.7 mmol) were added dropwise at −10° C. and the mixture was stirred at 0° C. for 2.5 hours. A saturated aqueous ammonium chloride solution and water were added to the reaction mixture. Extraction with ethyl acetate, washing with saturated brine and drying over anhydrous sodium sulfate were performed. After filtration, the solvent in the filtrate was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=3/7) to give (1-methylcyclopropyl)(pyridin-3-yl)methanol (888 mg, 78% yield).
Quantity
31.9 mL
Type
reactant
Reaction Step One
Quantity
2.8 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
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reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
1.04 g
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
solvent
Reaction Step Three

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